3-(5-{thieno[3,2-b]thiophen-2-yl}-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one

• IUPAC Name: 3-(5-thieno[3,2-b]thiophen-5-yl-1,3,4-oxadiazol-2-yl)chromen-2-one
• InChI: InChI=1S/C17H8N2O3S2/c20-17-10(7-9-3-1-2-4-11(9)21-17)15-18-19-16(22-15)14-8-13-12(24-14)5-6-23-13/h1-8H
• InChI Key: GMLZFTJSOGQPQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=NN=C(O3)C4=CC5=C(S4)C=CS5
• Molecular Formula: C17H8N2O3S2
• Molecular Weight: 352.4 g/mol
• CAS No.: 2549021-54-5

Description

The compound is a complex organic molecule that contains several interesting substructures, including a thieno[3,2-b]thiophene, an oxadiazole, and a chromen-2-one. These structures are often found in various organic materials and have been studied for their potential applications in optoelectronics.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It contains a thieno[3,2-b]thiophene moiety, which is a fused, bicyclic, and electron-rich heterocycle. It also contains an oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms. Finally, it contains a chromen-2-one structure, which is a type of oxygen-containing heterocycle.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, its solubility would depend on the presence and location of any polar functional groups. Its melting and boiling points would depend on the strength of the intermolecular forces present.

Mechanism of Action

Target of Action

Thiophene-based compounds have been reported to exhibit a variety of biological activities, suggesting that they may interact with multiple targets .

Mode of Action

It’s known that thiophene-based compounds can act as electron-output sites due to their strong electron-withdrawing ability . This suggests that the compound might interact with its targets by donating or accepting electrons, leading to changes in the targets’ function.

Biochemical Pathways

Thiophene-based compounds have been reported to have potential applicability in organic electronics such as in solar cells, electrochromic devices (ecds), organic field effect transistors (ofets), organic limiting diodes (oleds), fluorescent probes, redox switching and so forth . This suggests that the compound might affect pathways related to these processes.

Result of Action

Thiophene-based compounds have been reported to exhibit a variety of properties and applications, suggesting that the compound might induce changes at the molecular and cellular level .

Future Directions

The future research directions would depend on the results of initial studies on this compound. If it shows promising properties for use in optoelectronics, future research might focus on optimizing its synthesis and integrating it into devices.